Cas no 868-73-5 (Heptanedioic acid,2,6-dibromo-, 1,7-dimethyl ester)

• Product Name: Heptanedioic acid,2,6-dibromo-, 1,7-dimethyl ester
• CAS No: 868-73-5
• MF: C₉H₁₄Br₂O₄
• MW: 346.013062000275
• MDL: MFCD00192080
• CID: 723560
• PubChem ID: 24866099
• Update Time: 2025-08-03

Heptanedioic acid,2,6-dibromo-, 1,7-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid,2,6-dibromo-, 1,7-dimethyl ester
• DIMETHYL 2,6-DIBROMOHEPTANEDIOATE
• 2,6-Dibromoheptanedioic acid dimethyl ester
• dimethyl 2,6-dibromoheptadioate
• dimethyl 2,6-dibromoheptanoate
• dimethyl 2,6-dibromopimelate
• dimethyl-2,6-dibromoheptanedioate
• 1,7-Dimethyl 2,6-dibromoheptanedioate (ACI)
• Heptanedioic acid, 2,6-dibromo-, dimethyl ester (7CI, 8CI, 9CI)
• NSC 291648

• MDL： MFCD00192080
• Inchi： 1S/C9H14Br2O4/c1-14-8(12)6(10)4-3-5-7(11)9(13)15-2/h6-7H,3-5H2,1-2H3
• InChI Key： AWWJYEJSCIDADZ-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC(C(OC)=O)Br)Br)OC

Computed Properties

• Exact Mass: 343.92600
• Monoisotopic Mass: 343.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: White crystals
• Density: 1.59 g/mL at 25 °C(lit.)
• Boiling Point: 130-140 °C/0.01 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.501(lit.)
• PSA: 52.60000
• LogP: 2.02970
• Solubility: Insoluble in water

Heptanedioic acid,2,6-dibromo-, 1,7-dimethyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters